Cas no 1215713-25-9 (1-(2-tert-butyl-4-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride)

• Product Name: 1-(2-tert-butyl-4-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride
• CAS No: 1215713-25-9
• MF: C₂₄H₃₄Cl₂N₂O₂
• MW: 453.444964885712
• CID: 6192503
• PubChem ID: 16806887
• Update Time: 2025-06-11

1-(2-tert-butyl-4-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-tert-butyl-4-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride
• 1-(2-TERT-BUTYL-4-METHYLPHENOXY)-3-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]PROPAN-2-OL HYDROCHLORIDE
• 1-(2-(tert-butyl)-4-methylphenoxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol hydrochloride
• 1-(2-tert-butyl-4-methylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol;hydrochloride
• AKOS026678758
• F0909-0094
• 1215713-25-9

• Inchi： 1S/C24H33ClN2O2.ClH/c1-18-8-9-23(22(14-18)24(2,3)4)29-17-21(28)16-26-10-12-27(13-11-26)20-7-5-6-19(25)15-20;/h5-9,14-15,21,28H,10-13,16-17H2,1-4H3;1H
• InChI Key： IMVFIMJMMZZDNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CC(COC2C=CC(C)=CC=2C(C)(C)C)O)CC1.Cl

Computed Properties

• Exact Mass: 452.1997337g/mol
• Monoisotopic Mass: 452.1997337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-(2-tert-butyl-4-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride

Comprehensive Overview of 1-(2-tert-butyl-4-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride (CAS No. 1215713-25-9)

The compound 1-(2-tert-butyl-4-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride, identified by CAS No. 1215713-25-9, is a chemically synthesized molecule with a complex structure that combines phenoxy, piperazine, and propanol moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential interactions with neurotransmitter systems. The presence of a tert-butyl group and a chlorophenyl segment in its structure suggests unique steric and electronic properties, making it a subject of interest for drug discovery and development.

In recent years, researchers have explored the pharmacological profile of 1-(2-tert-butyl-4-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride, particularly its affinity for serotonin and dopamine receptors. These receptors are critical targets for treating neurological and psychiatric conditions, aligning with current trends in mental health research. The compound's hydrochloride salt form enhances its solubility, a key factor in bioavailability—a topic frequently searched by professionals in drug formulation and pharmacokinetics.

The synthesis of CAS No. 1215713-25-9 involves multi-step organic reactions, including nucleophilic substitution and condensation, which are widely discussed in synthetic chemistry forums. Its piperazine ring is a common motif in bioactive molecules, often associated with modulating receptor activity. This structural feature has led to comparisons with other piperazine derivatives, a popular search term among medicinal chemists seeking novel therapeutic agents.

From an industrial perspective, the demand for high-purity 1-(2-tert-butyl-4-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride has risen due to its application in preclinical studies. Analytical techniques such as HPLC and NMR are essential for characterizing this compound, addressing common queries about quality control in chemical manufacturing. Additionally, its stability under various storage conditions is a recurring topic in pharmaceutical storage optimization discussions.

Environmental and safety considerations for CAS No. 1215713-25-9 are also relevant, as regulatory agencies emphasize sustainable chemistry practices. Researchers often search for "green synthesis methods" or "biodegradable analogs" of such compounds, reflecting the growing intersection of chemistry and environmental science. The tert-butylphenoxy group in this molecule has been studied for its metabolic pathways, another area of interest for toxicology and drug metabolism experts.

In conclusion, 1-(2-tert-butyl-4-methylphenoxy)-3-4-(3-chlorophenyl)piperazin-1-ylpropan-2-ol hydrochloride represents a compelling case study in modern drug development. Its structural complexity, receptor interactions, and formulation challenges resonate with trending topics in life sciences, making it a valuable subject for both academic and industrial research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutic strategies.